Cas no 102121-25-5 (Benzoic acid, 4-[[[3,4-bis(1-methylethyl)phenyl]amino]carbonyl]-)

• Product Name: Benzoic acid, 4-[[[3,4-bis(1-methylethyl)phenyl]amino]carbonyl]-
• CAS No: 102121-25-5
• MF: C₂₀H₂₃NO₃
• MW: 325.401525735855
• CID: 97567
• PubChem ID: 10381680
• Update Time: 2025-04-18

Benzoic acid, 4-[[[3,4-bis(1-methylethyl)phenyl]amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[[3,4-bis(1-methylethyl)phenyl]amino]carbonyl]-
• 4-[[3,4-di(propan-2-yl)phenyl]carbamoyl]benzoic acid
• 4-[(3,4-diisopropylphenyl)carbamoyl]benzoic acid
• 4-< (3,4-diisopropylphenyl)carbamoyl> benzoic acid
• ACMC-20m54j
• CHEMBL70126
• CTK0G7787
• p-(3,4-diisopropylphenylcarbamoyl) benzoic acid
• p-(3,4-diisopropylphenylcarbamoyl)-benzoic acid
• SureCN8458858
• DTXSID60439059
• 102121-25-5
• SCHEMBL8458858

• Inchi： 1S/C20H23NO3/c1-12(2)17-10-9-16(11-18(17)13(3)4)21-19(22)14-5-7-15(8-6-14)20(23)24/h5-13H,1-4H3,(H,21,22)(H,23,24)
• InChI Key： HRYMPVXFMWALGO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)O)=CC=1)NC1C=CC(C(C)C)=C(C=1)C(C)C

Computed Properties

• Exact Mass: 325.16789
• Monoisotopic Mass: 325.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4